Cas no 99-53-6 (2-Methyl-4-nitrophenol)

• Product Name: 2-Methyl-4-nitrophenol
• CAS No: 99-53-6
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD01734013
• CID: 35025
• PubChem ID: 24866464
• Update Time: 2025-05-23

2-Methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitrophenol
• 4-Nitro-o-cresol
• 4-BROMO-1-(PYRIDIN-2-YL)METHYLPYRAZOLE
• Phenol, 2-methyl-4-nitro-
• 2-Hydroxy-5-nitrotoluene
• p-Nitro-o-cresol
• o-Cresol, 4-nitro-
• 2-Methyl-4-nitro-phenol
• 105DL35HIB
• KDQPMQNHVQVVMR-UHFFFAOYSA-N
• 2-Methyl-4-nitrophenol (4-Nitro-o-cresol)
• NSC1022
• 4-Nitro-o-kresol
• PubChem17549
• 2-METHYL-4-NITRO
• 2-Mehtyl-4-nitrophenol
• MFCD01734013
• AS-13464
• Q27251115
• CS-W014341
• EINECS 202-763-7
• NSC-1022
• CHEMBL107610
• N0670
• SCHEMBL61129
• NSC 1022
• BP-12492
• NS00022926
• EN300-54487
• AKOS009157937
• 4-Nitro-2-methylphenol
• SCHEMBL12932222
• 1-hydroxy-2-methyl-4-nitrobenzene
• 4-06-00-02011 (Beilstein Handbook Reference)
• 2-Methyl-4-nitrophenol, 97%
• Z415740536
• BRN 1365535
• FT-0631522
• CL8893
• W-204189
• UNII-105DL35HIB
• A806028
• DTXSID4073889
• 99-53-6
• MYJ
• DTXCID0049107
• Phenol, 2-methyl-4-nitro-(9CI)
• FM15720
• 202-763-7

• MDL： MFCD01734013
• Inchi： 1S/C7H7NO3/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4,9H,1H3
• InChI Key： KDQPMQNHVQVVMR-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C)[N+](=O)[O-]
• BRN： 1365535

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Light yellow crystals
• Density: 1.2744 (estimate)
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 266.03°C (rough estimate)
• Flash Point: 143.1 °C
• Refractive Index: 1.5744 (estimate)
• PSA: 66.05000
• LogP: 2.13200
• Solubility: Not determined

2-Methyl-4-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2446 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：GP2700000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Methyl-4-nitrophenol

Introduction to 2-Methyl-4-nitrophenol (CAS No. 99-53-6)

2-Methyl-4-nitrophenol (CAS No. 99-53-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its distinct molecular structure, which includes a methyl group and a nitro group attached to a phenol ring. The unique combination of these functional groups endows 2-Methyl-4-nitrophenol with specific chemical properties that make it valuable in various research and industrial settings.

The molecular formula of 2-Methyl-4-nitrophenol is C₇H₆N₂O₃, and its molecular weight is approximately 158.13 g/mol. The compound exists as a yellow crystalline solid at room temperature and has a melting point of around 87°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol and acetone. These physical properties are crucial for understanding its behavior in different environments and applications.

In the realm of chemical synthesis, 2-Methyl-4-nitrophenol serves as an important intermediate in the production of various chemicals and pharmaceuticals. Its reactivity, particularly the presence of the nitro group, makes it a valuable starting material for the synthesis of dyes, pigments, and other fine chemicals. Additionally, the compound's ability to undergo reduction reactions to form amino derivatives opens up pathways for the synthesis of complex organic molecules.

In biological research, 2-Methyl-4-nitrophenol has been studied for its potential pharmacological activities. Recent studies have explored its antimicrobial properties, showing that it can inhibit the growth of certain bacteria and fungi. This makes it a promising candidate for the development of new antimicrobial agents. Moreover, its ability to modulate cellular processes through interactions with specific proteins has led to investigations into its potential use in treating various diseases.

In the pharmaceutical industry, 2-Methyl-4-nitrophenol has found applications in the formulation of drugs and drug delivery systems. Its unique chemical structure allows it to be incorporated into prodrugs that are activated under specific conditions within the body. This targeted delivery approach can enhance the efficacy and reduce the side effects of therapeutic agents. For example, prodrugs containing 2-Methyl-4-nitrophenol have been developed for cancer treatment, where they are designed to release active drugs only in tumor environments.

The environmental impact of 2-Methyl-4-nitrophenol is also an area of active research. Studies have shown that while the compound can be toxic to aquatic organisms at high concentrations, proper handling and disposal practices can minimize its environmental footprint. Efforts are ongoing to develop more sustainable methods for its production and use, aligning with broader goals of green chemistry.

In conclusion, 2-Methyl-4-nitrophenol (CAS No. 99-53-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical properties make it an essential component in chemical synthesis, biological research, and pharmaceutical development. As research continues to uncover new applications and optimize existing ones, 2-Methyl-4-nitrophenol is likely to remain a key player in advancing scientific knowledge and technological innovation.